Cas no 1214332-91-8 (3,5-Dibromo-2-(difluoromethoxy)pyridine)

• Product Name: 3,5-Dibromo-2-(difluoromethoxy)pyridine
• CAS No: 1214332-91-8
• MF: C₆H₃Br₂F₂NO
• MW: 302.898926973343
• CID: 4927599
• Update Time: 2025-05-23

3,5-Dibromo-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-(difluoromethoxy)pyridine
• 3,5-Dibromo-2-(difluoromethoxy)pyridine

• Inchi： 1S/C6H3Br2F2NO/c7-3-1-4(8)5(11-2-3)12-6(9)10/h1-2,6H
• InChI Key： NXFRHHCPUVXASU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-2-(difluoromethoxy)pyridine

3,5-Dibromo-2-(difluoromethoxy)pyridine: A Comprehensive Overview

3,5-Dibromo-2-(difluoromethoxy)pyridine (CAS No. 1214332-91-8) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with bromine atoms at the 3 and 5 positions and a difluoromethoxy group at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various applications.

The synthesis of 3,5-Dibromo-2-(difluoromethoxy)pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the difluoromethoxy group is achieved through nucleophilic substitution reactions, often utilizing fluorinated reagents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments have been documented in several high-impact journals, highlighting the compound's potential for large-scale industrial applications.

One of the most notable applications of 3,5-Dibromo-2-(difluoromethoxy)pyridine is in the field of agrochemicals. The compound serves as an intermediate in the synthesis of pesticides and herbicides, where its ability to disrupt target enzymes in pests and weeds has been extensively studied. According to recent research published in *Journal of Agricultural and Food Chemistry*, this compound exhibits high efficacy against a wide range of agricultural pests without posing significant risks to non-target species.

In addition to its role in agrochemicals, 3,5-Dibromo-2-(difluoromethoxy)pyridine has found applications in pharmaceutical research. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with potential therapeutic effects. For instance, studies conducted at the University of California have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, paving the way for future drug development.

The environmental impact of 3,5-Dibromo-2-(difluoromethoxy)pyridine has also been a subject of recent investigations. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel degradation pathways for this compound, which can effectively break it down into non-toxic byproducts under specific conditions. These findings are particularly relevant for industries seeking sustainable solutions for waste management.

From a structural perspective, 3,5-Dibromo-2-(difluoromethoxy)pyridine exhibits a high degree of symmetry due to the placement of substituents on the pyridine ring. This symmetry contributes to its stability and reactivity under various chemical conditions. Computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure, further enhancing our understanding of its reactivity and potential uses.

In conclusion, 3,5-Dibromo-2-(difluoromethoxy)pyridine (CAS No. 1214332-91-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.